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Executive Summary

Deoxyadenosine triphosphate (dATP) is a fundamental building block for the synthesis,
replication, and repair of deoxyribonucleic acid (DNA).[1][2] As one of the four
deoxyribonucleoside triphosphates (ANTPs), it serves as an essential substrate for DNA
polymerases.[1][3] These enzymes catalyze the template-directed incorporation of dATP into a
growing DNA strand, forming a phosphodiester bond and releasing pyrophosphate. The fidelity
and efficiency of this incorporation are critical for maintaining genomic stability.[4] This
document provides a comprehensive overview of the structure and function of dATP, the
detailed kinetic and chemical mechanism of its incorporation by DNA polymerases, standard
experimental protocols for its study, and its applications in biotechnology and drug
development.

Structure and Core Function of dATP

dATP is a purine nucleoside triphosphate. Its molecular structure consists of three key
components:
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o A Deoxyribose Sugar: A five-carbon sugar that lacks a hydroxyl group at the 2' position,
distinguishing it from the ribose found in ATP.[3]

e An Adenine Base: A purine nitrogenous base that forms two hydrogen bonds specifically with
thymine (T) on a template DNA strand, ensuring the accuracy of replication through
complementary base pairing.[1][4]

o ATriphosphate Group: Three phosphate groups linked to the 5' carbon of the deoxyribose
sugar. The hydrolysis of the high-energy bond between the alpha (a) and beta (B)
phosphates provides the energy required for the formation of the phosphodiester bond
during DNA synthesis.[1][3]

The primary role of dATP is to serve as a precursor for DNA synthesis.[3] During cellular
division, DNA polymerases incorporate dATP, alongside dGTP, dCTP, and dTTP, to duplicate
the cell's genome, ensuring that genetic information is faithfully passed to daughter cells.[1] It is
also indispensable for DNA repair mechanisms that correct damaged DNA and maintain
genetic integrity.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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